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Compound of Interest

Compound Name: meANA

CAS No.: 21150-19-6

Cat. No.: B1210163

Get Quote

For Researchers, Scientists, and Drug Development Professionals

N-methylethanolamine (NMEA) and Ethanolamine (EA) are pivotal alkanolamines in industrial

and pharmaceutical applications. While structurally similar, the presence of a single methyl

group on the nitrogen atom of NMEA introduces significant differences in their physicochemical

properties and performance characteristics. This guide provides an objective, data-driven

comparison to inform selection in research and development.

Physicochemical Properties: A Side-by-Side
Comparison
The fundamental chemical and physical properties of NMEA and EA are summarized below.

These differences influence their behavior in various systems, from reaction kinetics to solvent

properties.
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Property N-methylethanolamine Ethanolamine

CAS Number 109-83-1[1] 141-43-5[2]

Molecular Formula C₃H₉NO[1] C₂H₇NO[2]

Molar Mass 75.11 g/mol [1] 61.08 g/mol [2]

Boiling Point 158.1 °C[1] 170 °C[3]

Melting Point -4.5 °C[1] 10.3 °C[3]

Density 0.935 g/mL at 25 °C[1] 1.012 g/mL at 25 °C[4][5]

pKa 9.88 at 25 °C[6][7] 9.50 at 25 °C[2][5]

Performance in Key Applications
Carbon Dioxide Capture
Both amines are effective agents for capturing carbon dioxide (CO₂), a critical process in

industrial gas treating. Their mechanisms involve the formation of a zwitterionic intermediate

followed by deprotonation to form a carbamate.[1][6] However, their performance metrics differ.

A comparative study on CO₂ absorption highlighted the efficiency of various alkanolamines.

While direct aqueous comparisons are multifaceted, a study using solvent-free N-

methylethanolamine demonstrated significant CO₂ capture capabilities.[8]

Experimental Data: CO₂ Capture Efficiency

The following table summarizes findings from a study comparing solvent-free secondary

amines, including NMEA, with a standard 30 wt% aqueous solution of Ethanolamine (MEA) for

CO₂ capture.
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Absorbent
CO₂ Concentration
in Feed Gas

Absorption
Temperature (°C)

Capture Efficiency
(%)

N-methylethanolamine

(solvent-free)
15% v/v 50-60 > 90%

Ethanolamine (30 wt%

aqueous)
15% v/v 50-60 > 90%

Data sourced from a study on solvent-free alkanolamines versus aqueous MEA.[8]

The study indicated that under the tested conditions, solvent-free NMEA can achieve a CO₂

capture efficiency comparable to the widely used 30 wt% aqueous ethanolamine solution.[8]

Both amines demonstrated a theoretical CO₂ capture capacity of 0.50 mol of CO₂ per mole of

amine, consistent with the formation of carbamates.[8]

Pharmaceutical Intermediates
Both NMEA and EA are valuable building blocks in pharmaceutical synthesis.

Ethanolamine is a precursor for a class of antihistamines, including diphenhydramine and

doxylamine.[3] It is also used as a solubilizing agent and pH adjuster in various drug

formulations.[5][9]

N-methylethanolamine serves as a key intermediate in the synthesis of a range of

pharmaceuticals.[10][11] For example, it is a building block for the antihistamine and

antidepressant mianserin, and the non-opioid analgesic nefopam.[10] Its methylated nature

is often crucial for the final structure and activity of the drug molecule.

Experimental Protocols
Determination of CO₂ Absorption Capacity
This protocol outlines a typical experimental setup for determining the CO₂ loading capacity of

an amine solution.

Objective: To quantify the moles of CO₂ absorbed per mole of amine in an aqueous solution.
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Apparatus:

Gas absorption vessel (e.g., a stirred-tank reactor or a bubble column)

Mass flow controllers for CO₂ and a carrier gas (e.g., N₂)

Gas analyzer to measure CO₂ concentration in the outlet gas

Temperature and pressure sensors

Magnetic stirrer or mechanical agitator

Thermostatic bath to control the reactor temperature

Procedure:

Solution Preparation: Prepare aqueous solutions of N-methylethanolamine and

ethanolamine of a known concentration (e.g., 30 wt%).

System Purge: Purge the gas absorption vessel with nitrogen to remove any residual air and

CO₂.

Amine Loading: Introduce a precise volume of the prepared amine solution into the reactor.

Temperature and Pressure Control: Bring the reactor to the desired experimental

temperature (e.g., 40 °C) and pressure (e.g., atmospheric pressure).

Gas Introduction: Introduce a gas stream with a known CO₂ concentration (e.g., 15% CO₂ in

N₂) at a constant flow rate into the amine solution.

Data Logging: Continuously monitor and record the CO₂ concentration in the gas stream

exiting the reactor.

Saturation Point: Continue the gas flow until the CO₂ concentration in the outlet gas equals

the inlet concentration, indicating that the amine solution is saturated.

Calculation of Loading Capacity: The total amount of CO₂ absorbed is calculated by

integrating the difference between the inlet and outlet CO₂ flow rates over time. The CO₂
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loading is then determined by dividing the moles of CO₂ absorbed by the moles of amine in

the solution.

Visualizing Key Pathways and Workflows
CO₂ Capture Mechanism
The reaction between a primary or secondary amine and CO₂ proceeds through a zwitterion

intermediate. This mechanism is fundamental to understanding the kinetics of CO₂ absorption.

Amine (R₂NH)
Zwitterion Intermediate

(R₂N⁺H-COO⁻)
+ CO₂

Carbon Dioxide (CO₂)

- CO₂

Carbamate (R₂N-COO⁻)

+ B Protonated Base (BH⁺)

Base (e.g., another Amine)

Click to download full resolution via product page

Caption: Zwitterion mechanism for CO₂ capture by amines.

Metabolic Pathways in Phospholipid Synthesis
Both ethanolamine and N-methylethanolamine are precursors in the biosynthesis of

phosphatidylcholine, a major component of cell membranes. Their metabolic pathways

highlight their roles in cellular lipid metabolism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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